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Cat. No.: B1593744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,2-Diazidoethane is a high-energy organic compound characterized by the presence of two

azide functional groups on adjacent carbon atoms. This vicinal diazide serves as a versatile

and reactive building block in organic synthesis, most notably as a precursor to bis-vicinal

triazoles through copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of

"click chemistry." Its utility extends to the synthesis of nitrogen-rich polymers and as a key

component in the development of novel therapeutic agents and drug delivery systems. This

guide provides a comprehensive overview of the chemical identifiers, physicochemical

properties, synthesis protocols, and key applications of 1,2-diazidoethane, with a focus on its

relevance to drug development and materials science.

Chemical Identifiers and Physicochemical
Properties
A thorough understanding of the fundamental properties of 1,2-diazidoethane is essential for

its safe handling and effective application in research and development. The key chemical

identifiers and computed physicochemical properties are summarized in the tables below.

Table 1: Chemical Identifiers for 1,2-Diazidoethane
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Identifier Value

CAS Number 629-13-0[1]

Molecular Formula C₂H₄N₆[1]

IUPAC Name 1,2-diazidoethane[1]

Synonyms Azide-C2-Azide, Ethane, 1,2-diazido-[1]

PubChem CID 61176[1]

SMILES C(CN=[N+]=[N-])N=[N+]=[N-][1]

InChI InChI=1S/C₂H₄N₆/c3-7-5-1-2-6-8-4/h1-2H2[1]

InChIKey FEJUFSSWIQWAOC-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties of 1,2-
Diazidoethane

Property Value

Molecular Weight 112.09 g/mol [1][2]

Exact Mass 112.04974415 Da[1][2]

Topological Polar Surface Area 85.3 Å²

Heavy Atom Count 8

Complexity 119[1]

Physical Description Reported as an explosive compound.[1]

Synthesis of 1,2-Diazidoethane
The primary synthetic route to 1,2-diazidoethane is through the nucleophilic substitution of a

1,2-dihaloethane with an azide salt. The following protocol details a common laboratory-scale

synthesis.
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Experimental Protocol: Synthesis from 1,2-
Dibromoethane
Materials:

1,2-Dibromoethane

Sodium azide (NaN₃)

Dimethylformamide (DMF)

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

sodium azide (2.2 equivalents) in a minimal amount of water.

Add a solution of 1,2-dibromoethane (1.0 equivalent) in an organic solvent such as acetone

or dimethylformamide (DMF).

Heat the reaction mixture to reflux and maintain for 24-48 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

After completion, cool the mixture to room temperature and dilute with water.

Extract the aqueous layer with dichloromethane (3 x 50 mL).

Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and

then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield crude 1,2-diazidoethane.
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Purify the crude product by column chromatography on silica gel, eluting with a hexane/ethyl

acetate gradient.

Safety Note: 1,2-diazidoethane is an explosive compound and should be handled with

extreme caution in small quantities and behind a blast shield. Avoid heat, friction, and shock.

Applications in Drug Development and Medicinal
Chemistry
The unique properties of 1,2-diazidoethane make it a valuable tool in drug discovery and

development, primarily through its use in click chemistry to form stable bis-triazole linkages.

"Click Chemistry" and the Formation of Bis-Triazoles
1,2-Diazidoethane serves as a bifunctional building block for the copper(I)-catalyzed azide-

alkyne cycloaddition (CuAAC) reaction. This allows for the facile synthesis of molecules

containing two 1,2,3-triazole rings, which are excellent pharmacophores and linkers in

medicinal chemistry. The resulting bis-triazole derivatives have been investigated for a range of

biological activities.

Figure 1: General scheme for the synthesis of bis-triazole derivatives from 1,2-diazidoethane
via CuAAC.

Bis-Triazoles as Kinase Inhibitors
Several studies have explored the potential of bis-triazole derivatives as inhibitors of various

kinases, which are key regulators of cellular signaling pathways and are often dysregulated in

diseases such as cancer. For instance, certain bis-1,2,4-triazoles have demonstrated inhibitory

activity against thymidine phosphorylase, an enzyme implicated in tumor growth. Furthermore,

derivatives of 1,2,4-triazole have been investigated as inhibitors of Aurora-A kinase, a crucial

regulator of mitosis that is overexpressed in many cancers.[3][4] The Wnt/β-catenin and

PI3K/Akt signaling pathways, which are critical in many cancers, are also targets for triazole-

based inhibitors.[2]

Figure 2: Potential inhibition of cancer-related signaling pathways by bis-triazole derivatives.
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Application as Linkers in Antibody-Drug Conjugates
(ADCs)
The stability and biocompatibility of the triazole linkage make it an attractive component in the

design of linkers for antibody-drug conjugates (ADCs). ADCs are a class of targeted

therapeutics that utilize a monoclonal antibody to deliver a potent cytotoxic agent specifically to

cancer cells. The linker connects the antibody to the cytotoxic payload, and its stability is

crucial for the efficacy and safety of the ADC. While 1,2-diazidoethane itself is not directly

used as the final linker, it serves as a precursor to bis-triazole structures that can be

incorporated into more complex linker designs. The triazole moiety is considered a non-

cleavable linker component, meaning the cytotoxic drug is released upon lysosomal

degradation of the antibody.[5]

Experimental Workflows
The successful implementation of 1,2-diazidoethane in a research setting relies on a well-

defined experimental workflow, from synthesis to application.

Figure 3: General workflow from synthesis of 1,2-diazidoethane to its application in click

chemistry.

Conclusion
1,2-Diazidoethane is a highly reactive and versatile chemical entity with significant potential in

organic synthesis, materials science, and drug development. Its ability to readily form stable

bis-triazole structures via "click chemistry" has positioned it as a valuable tool for creating

complex molecular architectures with diverse biological activities. While its inherent instability

requires careful handling, the synthetic utility of 1,2-diazidoethane in generating novel kinase

inhibitors and linkers for targeted drug delivery underscores its importance for researchers and

scientists in the pharmaceutical industry. Further exploration of its reactivity and the biological

activities of its derivatives is likely to yield new and innovative therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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